3-((4-methoxy-2-methylphenyl)amino)-1-methylpyrazin-2(1H)-one

• IUPAC Name: 3-(4-methoxy-2-methylanilino)-1-methylpyrazin-2-one
• InChI: InChI=1S/C13H15N3O2/c1-9-8-10(18-3)4-5-11(9)15-12-13(17)16(2)7-6-14-12/h4-8H,1-3H3,(H,14,15)
• InChI Key: MPFMOJXOHNYONE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NC2=NC=CN(C2=O)C
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

3-((4-methoxy-2-methylphenyl)amino)-1-methylpyrazin-2(1H)-one is a chemical compound that belongs to the pyrazinone family. It has been extensively researched due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Antiproliferative Activity Against Cancer Cells

A series of indenopyrazoles, with structural similarities to the specified compound, demonstrated promising antiproliferative activities towards human cancer cells. One compound in particular inhibited tubulin polymerization, a crucial process in cell division, suggesting potential applications in cancer treatment (Minegishi et al., 2015).

Anticonvulsant Activity

Derivatives of similar chemical structures have been synthesized and evaluated for their anticonvulsant activity. One study found that certain compounds exhibit significant activity with minimal neurotoxicity, indicating potential as safer anticonvulsant drugs (Unverferth et al., 1998).

Antimicrobial Activities

Novel triazole derivatives, structurally related to the query compound, were synthesized and displayed good to moderate activities against various microorganisms. This suggests potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

Corrosion Inhibition

Compounds with similar structures have been studied for their inhibitive action against the corrosion of metals in acidic media. These studies highlight the potential application of such compounds in protecting metals against corrosion, which is of significant industrial importance (Chetouani et al., 2005).

Fluorescent Probes

Some derivatives have been utilized as strategic intermediates for the preparation of functional fluorophores. These compounds exhibit strong fluorescence intensity and quantum yields, making them useful as fluorescent probes in biological and environmental studies (Castillo et al., 2018).